Cas no 1227604-74-1 (3,5-Bis(2-fluorophenyl)picolinaldehyde)

• Product Name: 3,5-Bis(2-fluorophenyl)picolinaldehyde
• CAS No: 1227604-74-1
• MF: C₁₈H₁₁F₂NO
• MW: 295.282851457596
• CID: 4908932
• Update Time: 2025-06-18

3,5-Bis(2-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(2-fluorophenyl)picolinaldehyde
• 3,5-Bis(2-fluorophenyl)picolinaldehyde

• Inchi： 1S/C18H11F2NO/c19-16-7-3-1-5-13(16)12-9-15(18(11-22)21-10-12)14-6-2-4-8-17(14)20/h1-11H
• InChI Key： MFFYRKAMWHYPGF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C=O)=NC=C(C2C=CC=CC=2F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 3,5-Bis(2-fluorophenyl)picolinaldehyde

Introduction to 3,5-Bis(2-fluorophenyl)picolinaldehyde (CAS No. 1227604-74-1)

3,5-Bis(2-fluorophenyl)picolinaldehyde, with the CAS number 1227604-74-1, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two 2-fluorophenyl groups and a picolinaldehyde moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 3,5-Bis(2-fluorophenyl)picolinaldehyde is C₁₈H₁₃F₂

In recent years, the study of 3,5-Bis(2-fluorophenyl)picolinaldehyde has been driven by its potential as a building block for the synthesis of more complex molecules. One notable application is in the development of small-molecule inhibitors for various biological targets. For instance, researchers have explored its use in the design of inhibitors for enzymes involved in cancer pathways. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3,5-Bis(2-fluorophenyl)picolinaldehyde exhibited potent inhibitory activity against a specific kinase implicated in tumor growth. This finding highlights the compound's potential as a lead molecule for further drug discovery efforts.

Beyond its pharmaceutical applications, 3,5-Bis(2-fluorophenyl)picolinaldehyde has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and other functional materials. Research published in Advanced Materials in 2020 demonstrated that thin films prepared from this compound exhibited excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs). These findings suggest that 3,5-Bis(2-fluorophenyl)picolinaldehyde could play a significant role in the advancement of next-generation electronic devices.

The synthesis of 3,5-Bis(2-fluorophenyl)picolinaldehyde typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 3,5-dibromopyridine with 2-fluorobenzaldehyde followed by deprotection and further functionalization steps. The efficiency and scalability of this synthetic pathway have been optimized to ensure high yields and purity, making it feasible for both laboratory-scale research and industrial production.

The safety profile of 3,5-Bis(2-fluorophenyl)picolinaldehyde has been extensively evaluated. While it is generally considered safe for handling under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, environmental considerations are important when working with this compound, and proper disposal methods should be followed to prevent contamination.

In conclusion, 3,5-Bis(2-fluorophenyl)picolinaldehyde (CAS No. 1227604-74-1) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.